Cas no 529-50-0 (3-Formyl-6-(3-formyl-2,4-dihydroxy-6-methyl-benzoyloxymethyl)-2,4-dihydroxy-benzoesaeure)

• Product Name: 3-Formyl-6-(3-formyl-2,4-dihydroxy-6-methyl-benzoyloxymethyl)-2,4-dihydroxy-benzoesaeure
• CAS No: 529-50-0
• MF: C₁₈H₁₄O₁₀
• MW: 390.297766208649
• CID: 2059411
• PubChem ID: 12299981
• Update Time: 2025-04-21

3-Formyl-6-(3-formyl-2,4-dihydroxy-6-methyl-benzoyloxymethyl)-2,4-dihydroxy-benzoesaeure Chemical and Physical Properties

Names and Identifiers

• 3-Formyl-6-(3-formyl-2,4-dihydroxy-6-methyl-benzoyloxymethyl)-2,4-dihydroxy-benzoesaeure
• 3-formyl-6-(3-formyl-2,4-dihydroxy-6-methyl-benzoyloxymethyl)-2,4-dihydroxy-benzoic acid
• Barbatolsaeure
• (2-Carboxy-4-formyl-3,5-dihydroxyphenyl)methyl 3-formyl-2,4-dihydroxy-6-methylbenzoate
• 529-50-0
• CHEBI:144198
• 3-Formyl-6-[(3-formyl-2,4-dihydroxy-6-methylbenzoyl)oxymethyl]-2,4-dihydroxybenzoic acid
• Barbatolic acid
• DTXSID001126675
• GLXC-15450

• Inchi： 1S/C18H14O10/c1-7-2-11(21)9(4-19)15(23)13(7)18(27)28-6-8-3-12(22)10(5-20)16(24)14(8)17(25)26/h2-5,21-24H,6H2,1H3,(H,25,26)
• InChI Key： QAUIZXBSXBMGCF-UHFFFAOYSA-N
• SMILES： O(C(C1C(=C(C=O)C(=CC=1C)O)O)=O)CC1C=C(C(C=O)=C(C=1C(=O)O)O)O

Computed Properties

• Exact Mass: 390.05869664g/mol
• Monoisotopic Mass: 390.05869664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 179Ų

Experimental Properties

• Color/Form: Solid powder

3-Formyl-6-(3-formyl-2,4-dihydroxy-6-methyl-benzoyloxymethyl)-2,4-dihydroxy-benzoesaeure Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Hydroxybenzoic acid alkyl esters